Cas no 52206-95-8 (Methanone, [1,4-butanediylbis(oxy-4,1-phenylene)]bis[phenyl-)

• Product Name: Methanone, [1,4-butanediylbis(oxy-4,1-phenylene)]bis[phenyl-
• CAS No: 52206-95-8
• MF: C₃₀H₂₆O₄
• MW: 450.525048732758
• CID: 360186
• PubChem ID: 20340700
• Update Time: 2025-04-19

Methanone, [1,4-butanediylbis(oxy-4,1-phenylene)]bis[phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [1,4-butanediylbis(oxy-4,1-phenylene)]bis[phenyl-
• [4-[4-(4-benzoylphenoxy)butoxy]phenyl]-phenylmethanone
• 52206-95-8
• DTXSID90605684
• [Butane-1,4-diylbis(oxy-4,1-phenylene)]bis(phenylmethanone)
• 1,4-bis(4-benzoylphenoxy)butane
• SCHEMBL11485988
• DLSRJANXRDIJQB-UHFFFAOYSA-N

• Inchi： 1S/C30H26O4/c31-29(23-9-3-1-4-10-23)25-13-17-27(18-14-25)33-21-7-8-22-34-28-19-15-26(16-20-28)30(32)24-11-5-2-6-12-24/h1-6,9-20H,7-8,21-22H2
• InChI Key： DLSRJANXRDIJQB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C2C=CC=CC=2)=O)=CC=1)CCCCOC1C=CC(C(C2C=CC=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 450.18318
• Monoisotopic Mass: 450.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6